3-{2-[(Dimethylamino)methyl]-1-hydroxycyclohexyl}phenyl beta-D-glucopyranosiduronic acid
3-{2-[(Dimethylamino)methyl]-1-hydroxycyclohexyl}phenyl beta-D-glucopyranosiduronic acid
O-Desmethyl-tramado glucuronide is a glycoside.
Brand Name:
Vulcanchem
CAS No.:
383891-39-2
VCID:
VC0029013
InChI:
InChI=1S/C21H31NO8/c1-22(2)11-13-6-3-4-9-21(13,28)12-7-5-8-14(10-12)29-20-17(25)15(23)16(24)18(30-20)19(26)27/h5,7-8,10,13,15-18,20,23-25,28H,3-4,6,9,11H2,1-2H3,(H,26,27)
SMILES:
CN(C)CC1CCCCC1(C2=CC(=CC=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)O
Molecular Formula:
C21H31NO8
Molecular Weight:
425.5 g/mol
3-{2-[(Dimethylamino)methyl]-1-hydroxycyclohexyl}phenyl beta-D-glucopyranosiduronic acid
CAS No.: 383891-39-2
Cat. No.: VC0029013
Molecular Formula: C21H31NO8
Molecular Weight: 425.5 g/mol
* For research use only. Not for human or veterinary use.
![3-{2-[(Dimethylamino)methyl]-1-hydroxycyclohexyl}phenyl beta-D-glucopyranosiduronic acid - 383891-39-2](/images/no_structure.jpg)
Specification
| Description | O-Desmethyl-tramado glucuronide is a glycoside. |
|---|---|
| CAS No. | 383891-39-2 |
| Molecular Formula | C21H31NO8 |
| Molecular Weight | 425.5 g/mol |
| IUPAC Name | 6-[3-[2-[(dimethylamino)methyl]-1-hydroxycyclohexyl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H31NO8/c1-22(2)11-13-6-3-4-9-21(13,28)12-7-5-8-14(10-12)29-20-17(25)15(23)16(24)18(30-20)19(26)27/h5,7-8,10,13,15-18,20,23-25,28H,3-4,6,9,11H2,1-2H3,(H,26,27) |
| Standard InChI Key | DSBGQRZOJXSECT-UHFFFAOYSA-N |
| SMILES | CN(C)CC1CCCCC1(C2=CC(=CC=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)O |
| Canonical SMILES | CN(C)CC1CCCCC1(C2=CC(=CC=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)O |
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